Cas no 882226-97-3 (1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime
• CAS No: 882226-97-3
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• CID: 5226508
• Update Time: 2025-06-12

1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime
• n-{[3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1h-pyrazol-4-yl]methylidene}hydroxylamine

• Inchi： 1S/C15H18N4O/c1-12-14(11-16-20)15(18-9-5-6-10-18)19(17-12)13-7-3-2-4-8-13/h2-4,7-8,11,20H,5-6,9-10H2,1H3
• InChI Key： FQPQCDCWEZMGBC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(N2CCCC2)=C(C=NO)C(C)=N1

Additional information on 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime

1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime (CAS No. 882226-97-3)

1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime (CAS No. 882226-97-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a pyrazole ring, a methyl group, a phenyl substituent, and a pyrrolidinyl moiety, contribute to its remarkable properties and potential utility in drug development.

The pyrazole ring is a five-membered heterocyclic structure that is widely recognized for its pharmacological significance. It is often found in compounds with anti-inflammatory, analgesic, and antipyretic properties. The presence of the methyl group at the 3-position of the pyrazole ring can enhance the lipophilicity of the molecule, potentially improving its bioavailability and metabolic stability. The phenyl substituent at the 1-position adds aromatic character to the molecule, which can influence its binding affinity to various biological targets. The pyrrolidinyl group at the 5-position introduces additional complexity and flexibility to the molecule, which can be crucial for optimizing its pharmacological profile.

Recent studies have highlighted the potential of 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime has also been investigated for its potential as an antiviral agent. A study published in *Antiviral Research* demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve interference with viral RNA synthesis and protein processing, making it a promising candidate for further development as an antiviral drug.

The structural versatility of 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime also makes it an attractive starting point for chemical modifications aimed at enhancing its therapeutic properties. Researchers have explored various derivatives by introducing different functional groups at various positions on the pyrazole ring and other parts of the molecule. These modifications have led to compounds with improved potency, selectivity, and pharmacokinetic profiles. For example, a recent study in *Bioorganic & Medicinal Chemistry Letters* reported that substituting the pyrrolidinyl group with a morpholine moiety significantly enhanced the antiproliferative activity against cancer cells while maintaining low cytotoxicity towards normal cells.

The synthesis of 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate aldehydes and hydrazines followed by functional group manipulations to introduce the desired substituents. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale with high efficiency and reproducibility.

In conclusion, 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-, oxime (CAS No. 882226-97-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.